UV-123

Specification

• CAS No.: 129757-67-1
• Molecular Formula: C40H80N2O6
• Molecular Weight: 685.1 g/mol
• IUPAC Name: bis(2,2,6,6-tetramethylpiperidin-4-yl) decanedioate;2-hydroperoxy-2-methylpropane;octane
• Standard InChI: InChI=1S/C28H52N2O4.C8H18.C4H10O2/c1-25(2)17-21(18-26(3,4)29-25)33-23(31)15-13-11-9-10-12-14-16-24(32)34-22-19-27(5,6)30-28(7,8)20-22;1-3-5-7-8-6-4-2;1-4(2,3)6-5/h21-22,29-30H,9-20H2,1-8H3;3-8H2,1-2H3;5H,1-3H3
• Standard InChI Key: FNRJJSFGQVCXEK-UHFFFAOYSA-N
• SMILES: CCCCCCCC.CC1(CC(CC(N1)(C)C)OC(=O)CCCCCCCCC(=O)OC2CC(NC(C2)(C)C)(C)C)C.CC(C)(C)OO
• Canonical SMILES: CCCCCCCC.CC1(CC(CC(N1)(C)C)OC(=O)CCCCCCCCC(=O)OC2CC(NC(C2)(C)C)(C)C)C.CC(C)(C)OO

Introduction

Chemical Identity and Overview

UV-123 belongs to the hindered amine light stabilizer family, characterized by its unique molecular structure that enables effective protection against photo-oxidation and thermal degradation. This compound is distinguished by its low alkalinity, which provides it with versatility across various coating systems, especially those containing acidic components. The compound's main function involves neutralizing free radicals that form during material degradation, effectively extending the lifespan of treated materials.

As a light stabilizer, UV-123 prevents various forms of degradation including light loss, cracking, foaming, and material separation. Its protective capabilities make it particularly valuable in high-performance coating applications where longevity and sustained appearance are critical requirements.

Physical and Chemical Properties

UV-123 exhibits distinctive physical and chemical characteristics that determine its industrial utility and application parameters. Understanding these properties is essential for appropriate formulation and use in coating systems.

Physical Properties

UV-123 appears as a light yellow to yellow liquid at standard temperature and pressure. This colorful yet transparent appearance allows for its incorporation into various coating systems without significantly affecting the final color profile of the product.

Table 1: Physical Properties of UV-123

Property	Value	Unit
Melting point	1.028	g/mL at 25°C
Steam pressure	0	Pa at 20-25°C
Density	1.077	g/cm³ (approximate)
Refractive index	1.479	n20/D
Flash point	>230	°F
Appearance	Light yellow to yellow liquid	-

These physical characteristics contribute to the compound's ease of handling during industrial processing and its stability in finished products.

Chemical Properties

Table 2: Chemical Specifications of UV-123

Specification	Unit	Standard
Main content	%	≥99.00
Volatiles	%	≤2.00
Ash content	%	≤0.10
Light transmittance at 450nm	%	≥96.00
Light transmittance at 500nm	%	≥98.00

The high purity standards (≥99.00%) ensure consistent performance in industrial applications, while the low volatile content (≤2.00%) contributes to the stability of coating formulations. The excellent light transmittance values indicate that UV-123 has minimal impact on the optical properties of the final coating.

Mechanism of Action

Free Radical Scavenging

The primary mechanism through which UV-123 provides protection is free radical scavenging. When polymers and other materials are exposed to ultraviolet radiation and heat, they undergo degradation processes that generate free radicals. These highly reactive species initiate chain reactions that ultimately lead to material breakdown, color changes, and loss of mechanical properties.

UV-123 intercepts these free radicals, effectively neutralizing them before they can cause significant damage to the material structure. This interruption of the degradation chain reaction is fundamental to the compound's ability to extend material lifespan.

Low Alkalinity Advantage

A distinguishing feature of UV-123 compared to other hindered amine light stabilizers is its low alkalinity. This characteristic minimizes unwanted reactions with acidic components frequently present in coating formulations. The reduced interaction with acidic substances allows UV-123 to maintain its effectiveness in systems where other HALS might be compromised, including automotive coatings containing acid catalysts and residues.

Industrial Applications

Automotive Coatings

UV-123 finds extensive application in automotive coatings, where it helps protect against the harsh environmental conditions vehicles encounter. The compound's ability to prevent degradation caused by ultraviolet radiation, temperature fluctuations, and atmospheric pollutants makes it especially valuable in this sector. By incorporating UV-123 into automotive coating formulations, manufacturers can significantly extend the aesthetic and protective qualities of vehicle finishes.

Industrial Coatings

In industrial settings, coatings must withstand extreme conditions including exposure to chemicals, abrasion, and varying weather conditions. UV-123 enhances the durability of industrial coatings by preventing degradation mechanisms that would otherwise lead to coating failure. Its effectiveness in these applications contributes to reduced maintenance costs and extended service intervals for industrial equipment and structures.

Decorative Coatings

Decorative coatings used in architectural applications benefit significantly from the incorporation of UV-123. These coatings must maintain their appearance over extended periods despite continuous exposure to sunlight and weather elements. The addition of UV-123 helps preserve color integrity, gloss retention, and physical properties of decorative coatings, contributing to sustained aesthetic appeal.

Wood Coatings

Wood substrates present particular challenges for coating systems due to their natural tendency to degrade when exposed to environmental factors. UV-123 provides essential protection for wood coatings, preventing premature degradation caused by ultraviolet radiation and oxidative processes. This protection helps maintain the natural beauty of wood while extending the service life of the protective coating.

Application Guidelines

Recommended Dosage

For optimal performance across various coating systems, UV-123 is typically incorporated at concentrations ranging from 0.5% to 2.0% by weight. The specific concentration required depends on several factors including the coating type, expected environmental exposure, and desired service life. Manufacturers are advised to conduct appropriate tests to determine the optimal concentration for their specific applications.

Synergistic Effects

UV-123 demonstrates enhanced performance when used in combination with ultraviolet absorbers. This synergistic effect provides more comprehensive protection against degradation mechanisms, as UV absorbers prevent radiation from reaching the substrate while UV-123 neutralizes any free radicals that form despite this primary protection. This combination approach is particularly effective in high-performance coating applications requiring extended durability.

Performance Specifications

The performance of UV-123 in coating systems can be quantified through various measurements that indicate its effectiveness in preventing degradation.

Table 3: Performance Characteristics of UV-123 in Coating Applications

Performance Parameter	Effect of UV-123
Light loss prevention	Significant improvement
Crack resistance	Enhanced durability
Foam prevention	Improved surface quality
Adhesion maintenance	Extended coating integrity
Discoloration resistance	Preserved appearance

These performance characteristics make UV-123 a versatile stabilizer suitable for numerous coating applications where long-term protection against environmental factors is required.

Comparison with Other Light Stabilizers

UV-123 offers distinct advantages compared to other hindered amine light stabilizers, particularly in coating systems containing acidic components. Its low alkalinity reduces interactions with these components, maintaining effectiveness where other stabilizers might experience diminished performance.

When comparing UV-123 to traditional light stabilizers, several advantages become apparent:

• Reduced interaction with acidic catalysts and residues

• Enhanced stability in complex coating formulations

• Improved compatibility with a wide range of polymer systems

• Sustained performance under challenging environmental conditions

These comparative advantages make UV-123 particularly valuable in high-performance coating applications where other stabilizers might prove less effective.